Cas no 55290-25-0 (Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, germanium(2+) salt (2:1))

• Product Name: Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, germanium(2+) salt (2:1)
• CAS No: 55290-25-0
• MF: C₆H₂₃GeNSi₂
• MW: 238.064522981644
• CID: 367557
• PubChem ID: 16684263
• Update Time: 2025-11-02

Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, germanium(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, germanium(2+) salt (2:1)
• bis[bis(Trimethylsilyl)amino]-germanium II
• BIS[BIS(TRIMETHYLSILYL)AMINO]GERMANIUM II GERMANIUM II BIS[BIS(TRIMETHYLSILYL)AMIDE]
• BIS[BIS(TRIMETHYLSILYL)AMINO]GERMANIUM(ll)
• GERMANIUM II BIS(HEXAMETHYLSILYL)AZIDE)
• GERMANIUM II BIS[BIS(TRIMETHYLSILYL)AMIDE]
• Germanium(II), bis[bis(trimethylsilyl)]amino-
• germanium ii bis(hexamethyldisilazide
• Bis[bis(trimethylsilyl)amino]germanium
• DTXSID60970614
• Bis[bis(trimethylsilyl)amino]germane
• N,N,N',N'-Tetrakis(trimethylsilyl)germanediamine
• 55290-25-0
• [[[bis(trimethylsilyl)amino]germyl-trimethylsilylamino]-dimethylsilyl]methane

• Inchi： 1S/C6H19NSi2.GeH4/c1-8(2,3)7-9(4,5)6;/h7H,1-6H3;1H4
• InChI Key： FVAXTMALZLZCPR-UHFFFAOYSA-N
• SMILES： N([Si](C)(C)C)[Si](C)(C)C.[GeH4]

Computed Properties

• Exact Mass: 396.13200
• Monoisotopic Mass: 396.1323831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Melting Point: 32-33°C
• Boiling Point: 60°C 0,4mm
• Flash Point: >110°C
• PSA: 6.48000
• LogP: 4.68920

Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, germanium(2+) salt (2:1) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, germanium(2+) salt (2:1)

Comprehensive Overview of Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, germanium(2+) salt (2:1) (CAS No. 55290-25-0)

Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, germanium(2+) salt (2:1) (CAS No. 55290-25-0) is a specialized organosilicon compound that has garnered significant attention in advanced material science and semiconductor research. This unique chemical entity combines silicon and germanium in a structured molecular framework, offering distinct properties that make it valuable for cutting-edge applications. The compound's CAS No. 55290-25-0 serves as a critical identifier for researchers and industry professionals seeking high-purity materials for innovative technologies.

The molecular structure of Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, germanium(2+) salt (2:1) features a germanium cation coordinated with trimethylsilyl groups, creating a stable ionic complex. This configuration contributes to its thermal stability and reactivity patterns, which are particularly relevant in nanotechnology applications. Recent studies have explored its potential in quantum dot synthesis and advanced coating formulations, aligning with current industry trends toward miniaturized electronic components and high-performance surface treatments.

In the context of emerging technologies, Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, germanium(2+) salt (2:1) demonstrates promising characteristics for optoelectronic devices. Its electronic properties at the nanoscale have sparked interest among researchers developing next-generation photovoltaic materials and LED technologies. The compound's ability to interface with both organic and inorganic matrices makes it particularly valuable in hybrid material systems that are revolutionizing renewable energy solutions.

The synthesis and handling of CAS No. 55290-25-0 require specialized expertise due to its sensitivity to moisture and oxygen. Advanced Schlenk line techniques or glove box operations are typically employed to maintain the compound's integrity during processing. These precautions ensure the material's performance in critical applications while addressing common challenges in air-sensitive compound management.

Market analysis indicates growing demand for Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, germanium(2+) salt (2:1) in specialized research and development sectors. The compound's niche applications in semiconductor doping and precursor chemistry position it as a valuable material for academic institutions and technology companies alike. Current pricing trends reflect its specialized nature, with purity grades above 98% commanding premium market value.

From an environmental perspective, recent studies have investigated the degradation pathways of organogermanium compounds like CAS No. 55290-25-0. These investigations are particularly relevant given increasing regulatory focus on green chemistry principles and material sustainability. The compound's behavior in various ecosystems is an active area of research, contributing to the broader understanding of specialty chemical environmental profiles.

Quality control protocols for Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, germanium(2+) salt (2:1) typically involve advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods verify molecular structure and purity, ensuring consistency across research batches and industrial applications. The compound's characterization data serves as a valuable reference for scientists working with similar organometallic complexes.

Future research directions for CAS No. 55290-25-0 may explore its potential in energy storage systems and catalytic processes. The unique electronic properties of germanium-containing compounds continue to inspire innovation in materials science, particularly in fields requiring precise control over electronic band structures. These developments align with global trends toward advanced energy solutions and nanoscale engineering.

For researchers sourcing Silanamine,1,1,1-trimethyl-N-(trimethylsilyl)-, germanium(2+) salt (2:1), proper storage conditions are essential to maintain stability. Anhydrous environments and temperature-controlled settings are recommended to preserve the compound's reactivity and shelf life. These handling considerations are particularly important for laboratories engaged in materials discovery and process development.

The intellectual property landscape surrounding CAS No. 55290-25-0 reflects its technological significance, with several patents filed for its applications in electronic materials and specialty coatings. This legal framework underscores the compound's commercial potential while providing valuable insights into current industry applications and future development opportunities.